Cas no 898458-36-1 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide structure
898458-36-1 structure
Product Name:N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide
CAS No:898458-36-1
MF:C24H29N3O3
MW:407.50536608696
CID:5484800
Update Time:2025-07-09

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-
    • N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide
    • Inchi: 1S/C24H29N3O3/c28-23(25-14-12-18-7-2-1-3-8-18)24(29)26-17-21(22-11-6-16-30-22)27-15-13-19-9-4-5-10-20(19)27/h4-7,9-11,16,21H,1-3,8,12-15,17H2,(H,25,28)(H,26,29)
    • InChI Key: NWZHYTFBBUTBOQ-UHFFFAOYSA-N
    • SMILES: C(NCCC1CCCCC=1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)=O

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide Pricemore >>

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Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

Compound CAS No: 898458-36-1 - N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

The compound with CAS No: 898458-36-1, known as N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a cyclohexene ring, a dihydroindole moiety, and a furan group, all connected through an ethanediamide backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of such molecules in the development of bioactive compounds. The cyclohexene ring contributes to the molecule's stability and rigidity, while the dihydroindole group is known for its ability to interact with various biological targets. The furan moiety adds electronic versatility, enhancing the molecule's potential for intermolecular interactions. These features make this compound a promising candidate for further exploration in the context of disease-targeting therapies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving amidation reactions, followed by precise control over stereochemistry to ensure the desired configuration of the cyclohexene ring. The synthesis pathway also involves careful optimization to achieve high yields and purity, which are critical for subsequent biological testing.

The application of this compound extends beyond pharmaceuticals. Its unique structure suggests potential uses in catalysis, where the dihydroindole and furan groups can act as coordinating agents. Additionally, it has shown promise in the development of advanced materials, such as polymer additives, due to its ability to enhance mechanical properties without compromising thermal stability.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at an atomic level. These simulations have provided insights into its electronic properties and reactivity, paving the way for more targeted modifications. For instance, researchers have explored substituent effects on the furan group to enhance its ability to act as an electron donor or acceptor, which could be crucial for applications in optoelectronics.

In conclusion, CAS No: 898458-36-1 represents a significant advancement in organic synthesis and molecular design. Its complex structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in both pharmaceuticals and materials science.

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